Cas no 562101-39-7 (N-methoxy-N-methylpyrimidine-2-carboxamide)

• Product Name: N-methoxy-N-methylpyrimidine-2-carboxamide
• CAS No: 562101-39-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1597518
• PubChem ID: 22498726
• Update Time: 2025-10-30

N-methoxy-N-methylpyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxamide, N-methoxy-N-methyl-
• N-methoxy-N-methylpyrimidine-2-carboxamide
• SCHEMBL2308777
• AKOS026706122
• DB-188817
• N-methoxy-n-methyl-2-pyrimidinecarboxamide
• 562101-39-7
• FUGJLHFTIKRNSG-UHFFFAOYSA-N
• F1903-0318

• Inchi： 1S/C7H9N3O2/c1-10(12-2)7(11)6-8-4-3-5-9-6/h3-5H,1-2H3
• InChI Key： FUGJLHFTIKRNSG-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.32

Additional information on N-methoxy-N-methylpyrimidine-2-carboxamide

Introduction to N-methoxy-N-methylpyrimidine-2-carboxamide (CAS No. 562101-39-7)

N-methoxy-N-methylpyrimidine-2-carboxamide, with the chemical formula C₈H₉N₃O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 562101-39-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a methoxy group and a methyl group on the pyrimidine ring contributes to its diverse reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of N-methoxy-N-methylpyrimidine-2-carboxamide consists of a pyrimidine core substituted at the 2-position with a carboxamide group, while the 5-position is modified with a methoxy group and the 3-position with a methyl group. This specific arrangement enhances its utility in various chemical transformations, making it a versatile building block for more complex molecules. The compound's solubility profile and stability under different conditions further expand its potential applications in both laboratory research and industrial processes.

In recent years, N-methoxy-N-methylpyrimidine-2-carboxamide has been explored for its role in the synthesis of biologically active compounds. Its pyrimidine scaffold is a common motif in many pharmacologically relevant molecules, including antiviral and anticancer agents. The carboxamide functionality provides a site for further derivatization, allowing chemists to tailor the properties of the compound for specific applications. For instance, modifications at the carboxamide group can influence solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

One of the most intriguing aspects of N-methoxy-N-methylpyrimidine-2-carboxamide is its potential use in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to serve as a precursor for heterocyclic compounds that exhibit significant biological activity. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and viral replication. The methoxy and methyl groups on the pyrimidine ring can be strategically modified to enhance binding affinity to target proteins, thereby improving the efficacy of potential drugs.

The synthesis of N-methoxy-N-methylpyrimidine-2-carboxamide involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps often include condensation reactions to form the pyrimidine ring, followed by functional group transformations to introduce the methoxy and methyl groups at appropriate positions. The carboxamide group is typically introduced through reactions such as amide bond formation between a carboxylic acid derivative and an amine. These synthetic routes underscore the compound's importance as a chemical intermediate in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of N-methoxy-N-methylpyrimidine-2-carboxamide's reactivity and potential applications. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental work by predicting outcomes before physical synthesis, thereby optimizing research efforts and reducing costs.

The pharmaceutical industry has taken note of these developments, leading to increased interest in exploring N-methoxy-N-methylpyrimidine-2-carboxamide for drug discovery programs. Its structural features make it an attractive candidate for generating novel compounds with therapeutic potential. Collaborative efforts between academic researchers and industry scientists are underway to develop new synthetic methodologies and evaluate biological activity more efficiently. This synergy between academia and industry is crucial for translating laboratory findings into viable drug candidates.

Moreover, the environmental impact of synthesizing N-methoxy-N-methylpyrimidine-2-carboxamide has been considered in recent research efforts. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes have been investigated as alternatives to traditional reaction methods, offering improved efficiency and reduced environmental footprint. Such innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for N-methoxy-N-methylpyrimidine-2-carboxamide appear promising, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in developing next-generation pharmaceuticals. Continued investment in research infrastructure and collaborative initiatives will be essential to realize these potential benefits fully.